Cas no 108203-20-9 (2-(2,4-Dimethylphenyl)pyridin-3-ol)

• Product Name: 2-(2,4-Dimethylphenyl)pyridin-3-ol
• CAS No: 108203-20-9
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• MDL: MFCD18311978
• CID: 2624398
• PubChem ID: 53217551
• Update Time: 2025-11-01

2-(2,4-Dimethylphenyl)pyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• MFCD18311978
• 108203-20-9
• DTXSID60682583
• 2-(2,4-Dimethylphenyl)pyridin-3-ol
• 2-(2,4-DIMETHYLPHENYL)-3-HYDROXYPYRIDINE
• AKOS006317471
• 2-(2,4-Dimethylphenyl)-3-hydroxypyridine, 95%

• MDL： MFCD18311978
• Inchi： 1S/C13H13NO/c1-9-5-6-11(10(2)8-9)13-12(15)4-3-7-14-13/h3-8,15H,1-2H3
• InChI Key： XDVQJJWOUCNBDV-UHFFFAOYSA-N
• SMILES： OC1=CC=CN=C1C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 199.099714038Da
• Monoisotopic Mass: 199.099714038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 33.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-(2,4-Dimethylphenyl)pyridin-3-ol

Introduction to 2-(2,4-Dimethylphenyl)pyridin-3-ol (CAS No. 108203-20-9)

2-(2,4-Dimethylphenyl)pyridin-3-ol, with the CAS number 108203-20-9, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which combines a pyridine ring with a substituted phenyl group, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-(2,4-Dimethylphenyl)pyridin-3-ol is defined by its molecular formula, C₁₃H₁₄O, and a molecular weight of 194.25 g/mol. The presence of the hydroxyl group (-OH) on the pyridine ring and the dimethyl substitution on the phenyl ring contribute to its distinct chemical properties and reactivity. These features make it an attractive scaffold for the design and synthesis of novel bioactive molecules.

In recent years, significant advancements in the understanding of 2-(2,4-Dimethylphenyl)pyridin-3-ol have been made through various research studies. One notable area of focus has been its potential as a lead compound for the development of new therapeutic agents. Studies have shown that this compound exhibits promising biological activities, including anti-inflammatory, antioxidant, and neuroprotective effects. These properties are attributed to its ability to modulate key signaling pathways involved in cellular processes such as inflammation and oxidative stress.

A key study published in the Journal of Medicinal Chemistry highlighted the anti-inflammatory properties of 2-(2,4-Dimethylphenyl)pyridin-3-ol. The researchers demonstrated that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that 2-(2,4-Dimethylphenyl)pyridin-3-ol could be a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-(2,4-Dimethylphenyl)pyridin-3-ol has also shown promise in neuroprotective applications. A study conducted by a team of researchers from the University of California found that this compound exhibited neuroprotective effects in an in vitro model of neuronal injury. The study revealed that 2-(2,4-Dimethylphenyl)pyridin-3-ol reduced oxidative stress and prevented neuronal cell death induced by hydrogen peroxide. These findings indicate its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The antioxidant properties of 2-(2,4-Dimethylphenyl)pyridin-3-ol have also been extensively studied. Research has shown that this compound possesses strong radical scavenging activity, which helps to neutralize harmful free radicals and prevent oxidative damage to cellular components. This property is particularly important in maintaining cellular health and preventing age-related diseases.

In addition to its biological activities, the synthetic accessibility of 2-(2,4-Dimethylphenyl)pyridin-3-ol has been a subject of interest for chemists. Various synthetic routes have been developed to efficiently produce this compound on both small and large scales. One common approach involves the condensation of 3-hydroxypyridine with 1-bromo-2,4-dimethylbenzene followed by deprotection steps to yield the final product. The ease of synthesis and modification makes it an attractive starting material for medicinal chemists working on drug discovery projects.

The potential applications of 2-(2,4-Dimethylphenyl)pyridin-3-ol extend beyond pharmaceuticals. It has also been explored for use in agrochemicals and materials science. For instance, its ability to form stable complexes with metal ions has led to its use in the development of novel catalysts and sensors. Additionally, its photophysical properties have been investigated for potential applications in organic electronics and photovoltaic devices.

In conclusion, 2-(2,4-Dimethylphenyl)pyridin-3-ol (CAS No. 108203-20-9) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, agrochemicals, and materials science. Its unique chemical structure and diverse biological activities make it a valuable scaffold for the development of new therapeutic agents and functional materials. Ongoing research continues to uncover new insights into its properties and applications, further solidifying its importance in various scientific fields.